![molecular formula C15H22N4S B7747932 3-(heptylthio)-5-phenyl-4H-1,2,4-triazol-4-amine](/img/structure/B7747932.png)
3-(heptylthio)-5-phenyl-4H-1,2,4-triazol-4-amine
Overview
Description
3-(heptylthio)-5-phenyl-4H-1,2,4-triazol-4-amine is a useful research compound. Its molecular formula is C15H22N4S and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure Analysis : A study by Dolzhenko et al. (2008) examined the crystal structure of a compound related to 3-(heptylthio)-5-phenyl-4H-1,2,4-triazol-4-amine. They reported the crystalized forms of two tautomers and noted the extensive π-electron delocalization in one of the molecules, which could have implications in material science and molecular design (Dolzhenko, Tan, Koh, Dolzhenko, & Chui, 2008).
Amination Process : Rykowski and Plas (1982) explored the amination of 1,2,4-triazines, which shares a structural similarity with the compound . They found that the amination led to the formation of 3-amino-1,2,4-triazines, contributing to the understanding of chemical reactions involving triazole derivatives (Rykowski & Plas, 1982).
Polymeric Complexes : Research by Li et al. (2012) on a related triazole compound described the formation of two-dimensional networks and one-dimensional polymeric complexes, which could have applications in polymer science and materials engineering (Li, Liu, Ma, & Dong, 2012).
Spectroscopic and Structural Analysis : Mendyk et al. (2011) conducted a comprehensive study on the molecular structure of amides derived from triazole compounds. Their findings have implications for the design of new pharmaceuticals and understanding the molecular interactions in these compounds (Mendyk, Drzewiecka, Pachuta-Stec, Lis, & Kozioł, 2011).
Antimicrobial Activities : Idrees, Kola, and Siddiqui (2019) reported the synthesis and antimicrobial activities of novel triazole-thiadiazoles, indicating potential applications in the development of new antimicrobial agents (Idrees, Kola, & Siddiqui, 2019).
Physico-Chemical Properties and Synthesis : Safonov (2018) explored the synthesis and physico-chemical properties of derivatives of 3-(alkylthio)-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-4-amine, contributing to the understanding of the chemical properties and potential applications of these compounds (Safonov, 2018).
Properties
IUPAC Name |
3-heptylsulfanyl-5-phenyl-1,2,4-triazol-4-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N4S/c1-2-3-4-5-9-12-20-15-18-17-14(19(15)16)13-10-7-6-8-11-13/h6-8,10-11H,2-5,9,12,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIVCENCOCXUBHW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCSC1=NN=C(N1N)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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